Cas no 1628340-82-8 (1,3,2-Dioxaborolane, 2-(2-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-(2-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-
• CAS No: 1628340-82-8
• MF: C₁₂H₁₅BClNO₄
• MW: 283.515802621841
• CID: 4702583
• Update Time: 2025-11-01

1,3,2-Dioxaborolane, 2-(2-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(2-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-
• 2-(2-Chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C12H15BClNO4/c1-11(2)12(3,4)19-13(18-11)9-7-8(15(16)17)5-6-10(9)14/h5-7H,1-4H3
• InChI Key： GCWCQNREDSJDGQ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC([N+]([O-])=O)=CC=C1Cl

Additional information on 1,3,2-Dioxaborolane, 2-(2-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl-

Professional Introduction to Compound with CAS No 1628340-82-8 and Product Name: 1,3,2-Dioxaborolane, 2-(2-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl

The compound identified by the CAS number 1628340-82-8 and the product name 1,3,2-Dioxaborolane, 2-(2-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl represents a significant advancement in the field of organic synthesis and pharmaceutical development. This specialized boryl compound has garnered considerable attention due to its unique structural properties and versatile applications in modern chemistry. The molecular framework of this compound incorporates a 1,3,2-dioxaborolane core, which is a well-known intermediate in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling process. This reaction is pivotal in constructing carbon-carbon bonds and has been extensively utilized in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

The presence of a 2-(2-chloro-5-nitrophenyl) substituent adds an additional layer of reactivity to the molecule. The chloro and nitro functional groups are known for their ability to participate in various chemical transformations, making this compound a valuable tool for synthetic chemists. The 4,4,5,5-tetramethyl moiety further stabilizes the boron center and influences the electronic properties of the molecule. This stability is crucial for maintaining the integrity of the boryl group during reactions and ensures high yields in synthetic pathways.

Recent research has highlighted the utility of this compound in the development of novel pharmaceuticals. The 1,3,2-dioxaborolane core is particularly interesting because it can be easily converted into other functionalized boron compounds through various methods. These boron derivatives have shown promise in medicinal chemistry due to their ability to interact with biological targets in a selective manner. For instance, studies have demonstrated that borylated compounds can serve as potent inhibitors of enzymes involved in disease pathways. The 2-(2-chloro-5-nitrophenyl) group enhances the lipophilicity of the molecule, which is often a desirable property for oral bioavailability in drug candidates.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique electronic properties of borylated aromatic compounds make them suitable for use as ligands in catalytic systems. Researchers have explored the use of these compounds in designing more efficient catalysts for industrial processes. The stability provided by the 4,4,5,5-tetramethyl group ensures that these catalysts can withstand harsh reaction conditions without degrading.

The synthesis of 1,3,2-Dioxaborolane, 2-(2-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as transition-metal-catalyzed reactions are often employed to achieve high selectivity and yield. The use of palladium or nickel catalysts in cross-coupling reactions has been particularly effective in incorporating boron atoms into complex molecular frameworks.

One notable application of this compound is in the synthesis of heterocyclic molecules. Heterocycles are essential components of many biologically active compounds and play a crucial role in drug design. The boryl group can be used as a handle to introduce further functionalization through subsequent reactions such as halogen-metal exchange or hydroboration reactions. These transformations allow chemists to tailor the structure of the molecule to meet specific biological requirements.

The impact of this compound on research and development is underscored by its incorporation into various high-throughput screening programs. Researchers are leveraging its reactivity to identify new lead compounds for therapeutic intervention. The ability to rapidly modify its structure allows for rapid optimization cycles, which are essential for bringing new drugs to market efficiently.

Future directions in research may explore novel synthetic methodologies that further enhance the utility of this compound. For example, green chemistry approaches could be employed to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Additionally, computational methods such as density functional theory (DFT) could be used to predict reaction outcomes and optimize synthetic strategies.

In conclusion,1,3,2-Dioxaborolane, 2-(2-chloro-5-nitrophenyl)-4,4,5,5-tetramethyl (CAS No 1628340-82-8) is a versatile and highly valuable compound with significant applications across multiple domains of chemistry and pharmacology. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative solutions for complex molecular challenges.